Cas no 2138144-14-4 (Methyl 7-(chlorosulfonyl)-2-naphthalenecarboxylate)

Methyl 7-(chlorosulfonyl)-2-naphthalenecarboxylate is a versatile intermediate in organic synthesis, particularly valued for its reactive chlorosulfonyl and ester functional groups. These moieties enable efficient derivatization, making the compound useful in the preparation of sulfonamides, sulfonate esters, and other naphthalene-based derivatives. Its naphthalene core provides structural rigidity, which can enhance the stability and performance of resulting compounds in applications such as pharmaceuticals, agrochemicals, and materials science. The chlorosulfonyl group offers high reactivity for nucleophilic substitution, while the methyl ester allows further functionalization via hydrolysis or transesterification. This compound is particularly advantageous for researchers requiring a stable, yet reactive, building block for complex molecular architectures.

Methyl 7-(chlorosulfonyl)-2-naphthalenecarboxylate structure

2138144-14-4 structure

Product Name:Methyl 7-(chlorosulfonyl)-2-naphthalenecarboxylate

CAS No:2138144-14-4

MF:C₁₂H₉ClO₄S

MW:284.715461492538

CID:6498971

Update Time:2025-06-15

Methyl 7-(chlorosulfonyl)-2-naphthalenecarboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 7-(chlorosulfonyl)-2-naphthalenecarboxylate
- Inchi： 1S/C12H9ClO4S/c1-17-12(14)9-3-2-8-4-5-11(18(13,15)16)7-10(8)6-9/h2-7H,1H3
- InChI Key： YUVDLUANZWCAJZ-UHFFFAOYSA-N
- SMILES： C1=C2C(C=CC(S(Cl)(=O)=O)=C2)=CC=C1C(OC)=O

Experimental Properties

Density: 1.437±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 435.6±20.0 °C(Predicted)

Methyl 7-(chlorosulfonyl)-2-naphthalenecarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-739104-1.0g	methyl 7-(chlorosulfonyl)naphthalene-2-carboxylate	2138144-14-4		1g	$0.0	2023-06-07

Methyl 7-(chlorosulfonyl)-2-naphthalenecarboxylate Related Literature

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Additional information on Methyl 7-(chlorosulfonyl)-2-naphthalenecarboxylate

Comprehensive Overview of Methyl 7-(chlorosulfonyl)-2-naphthalenecarboxylate (CAS No. 2138144-14-4)

Methyl 7-(chlorosulfonyl)-2-naphthalenecarboxylate (CAS No. 2138144-14-4) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring both a chlorosulfonyl group and a methyl carboxylate moiety, makes it a versatile building block for designing complex molecules. Researchers and industries value this compound for its reactivity and adaptability in multi-step synthetic pathways.

In recent years, the demand for naphthalene-based derivatives like Methyl 7-(chlorosulfonyl)-2-naphthalenecarboxylate has surged due to their applications in drug discovery and functional materials. A trending topic in organic chemistry is the development of sustainable synthesis methods, and this compound has been explored in green chemistry protocols to minimize waste and improve yield. Its role in catalysis and ligand design also aligns with the growing interest in metal-organic frameworks (MOFs) and photocatalysts.

The compound’s CAS No. 2138144-14-4 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in R&D. Users often inquire about its solubility, stability under various conditions, and compatibility with common reagents. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize its purity and confirm structural integrity. Proper storage recommendations—such as protection from moisture and light—are critical to maintaining its efficacy.

Another hot topic linked to Methyl 7-(chlorosulfonyl)-2-naphthalenecarboxylate is its potential in high-performance polymers and electronic materials. With the rise of flexible electronics and conductive polymers, researchers are investigating how its sulfonyl and ester groups can enhance material properties. Questions about its thermal stability and compatibility with other monomers are common in forums and technical discussions.

From a commercial perspective, suppliers emphasize the compound’s high purity grades (e.g., >98%) to meet stringent industry standards. Regulatory compliance, such as REACH and GMP certifications, is another key concern for buyers. The compound’s synthesis often involves Friedel-Crafts acylation and sulfonation steps, which are well-documented but require optimization for scalability.

In summary, Methyl 7-(chlorosulfonyl)-2-naphthalenecarboxylate (CAS No. 2138144-14-4) bridges multiple scientific disciplines, from medicinal chemistry to materials science. Its adaptability to emerging trends like green synthesis and advanced material design ensures its continued importance in innovation-driven fields. For researchers, understanding its reactivity profiles and handling protocols is essential to unlocking its full potential.